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Compound of Interest

(4-(Butylsulfinyl)phenyl)boronic
Compound Name: d
aci

Cat. No.: B580990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and potential applications of (4-(Butylsulfinyl)phenyl)boronic acid (CAS No. 1217501-01-3),
a valuable building block for researchers in medicinal chemistry and materials science.

Commercial Availability

(4-(Butylsulfinyl)phenyl)boronic acid is available from several commercial chemical
suppliers. The following table summarizes the available quantitative data from a selection of
these suppliers. Researchers are advised to contact the suppliers directly for the most current
pricing and availability.
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) Product CAS ] Available ]
Supplier Purity . Price (USD)
Name Number Quantities
Boronic acid,
o €102.00
CymitQuimic B-[4- 1217501-01-
i 97% 250mg, 1g (250mg),
a (butylsulfinyl) 3
€208.00 (19)
phenyl]-
(4-
Amadis (Butylsulfinyl)  1217501-01- 979 mg, g, kg Inquiry
0
Chemical phenyl)boroni 3 scales required
c acid
4-
AK Scientific,  (Butylsulfinyl)  1217501-01- 95 Inquiry Inquiry
>
Inc. phenylboroni 3 ’ required required
c acid
4-
Butylsulfinyl 1217501-01- Inquir Inquir
abcr GmbH (Buty y.) 95% a .y a .y
phenylboroni 3 required required
c acid
4-
Apollo (Butylsulfinyl)  1217501-01- Inquiry Inquiry Inquiry
Scientific phenylboroni 3 required required required
c acid

Synthesis of (4-(Butylsulfinyl)phenyl)boronic acid

While a specific, detailed experimental protocol for the synthesis of (4-

(Butylsulfinyl)phenyl)boronic acid is not readily available in peer-reviewed literature, a

plausible and effective method involves the selective oxidation of the corresponding thioether,

(4-(Butylthio)phenyl)boronic acid. This approach is based on established procedures for the

oxidation of aryl thioethers to sulfoxides.

Proposed Synthetic Pathway
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The synthesis can be envisioned as a two-step process starting from commercially available 4-
bromothioanisole. The first step would be a Suzuki-Miyaura coupling to introduce the boronic
acid functionality, followed by a selective oxidation of the thioether to the sulfoxide. A more
direct approach, however, would be the selective oxidation of commercially available (4-
(butylthio)phenyl)boronic acid.
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Proposed Synthesis

m-CPBA (1 equiv.)

Dichloromethane (DCM)

0°C to room temp.
Selective-Oxidation >_

((4-(Butylthio)phenyl)boronic acidj

General Suzuki-Miyaura Coupling Workflow

Solvent (e.g., Toluene, Dioxane, DMF)
+ Water

(4-(Butylsulfinyl)phenyl)boronic acid
Aryl/Heteroaryl Halide (or Triflate)

IREEGENIS) Palladium Catalyst (e.g., Pd(PPhs)a)
Base (e.g., K2COs, Cs2C0s3)

Reaction Mixture
(Heated)

Aqueous Workup
& Extraction

Y

Purification
(e.g., Column Chromatography)
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¢ To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (4-
(Butylsulfinyl)phenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580990#commercial-suppliers-of-4-butylsulfinyl-
phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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